Cas no 1379324-37-4 (2- MERCAPTO- 5- (TRIFLUOROMETHYL) BENZALDEHYDE)

• Product Name: 2- MERCAPTO- 5- (TRIFLUOROMETHYL) BENZALDEHYDE
• CAS No: 1379324-37-4
• MF: C₈H₅F₃OS
• MW: 206.184911489487
• CID: 2102520
• Update Time: 2023-11-19

2- MERCAPTO- 5- (TRIFLUOROMETHYL) BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2- MERCAPTO- 5- (TRIFLUOROMETHYL) BENZALDEHYDE
• 2-Mercapto-5-(trifluoromethyl)benzaldehyde
• CID 122174187
• Benzaldehyde, 2-mercapto-5-(trifluoromethyl)-

• Inchi： 1S/C8H5F3OS/c9-8(10,11)6-1-2-7(13)5(3-6)4-12/h1-4,13H
• InChI Key： NLTHKCJNKIPKKA-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(F)(F)F)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 18.1

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 242.7±40.0 °C(Predicted)
• pka: 4.87±0.48(Predicted)